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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Ethyl 3-methoxypropionate (CAS 10606-

42-5), a versatile ester compound. The information presented herein is intended to support

research, development, and safety protocols involving this chemical.

Chemical and Physical Properties
Ethyl 3-methoxypropionate is a colorless to pale yellow liquid with a characteristic fruity odor.

[1] It is an ester commonly utilized in organic synthesis and as a flavoring agent.[1] Its solubility

in organic solvents like ethanol and ether is good, while it has limited solubility in water.[1]

Table 1: Physical and Chemical Properties of Ethyl 3-methoxypropionate
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Property Value Source(s)

CAS Number 10606-42-5 [1][2][3][4][5][6][7][8][9]

Molecular Formula C6H12O3 [1][2][6]

Molecular Weight 132.16 g/mol [1][3][7]

Appearance
Colorless to almost colorless

clear liquid
[2][4][5][6][9]

Boiling Point 158 °C [2][10]

Density 0.98 g/cm³ [2][10]

Refractive Index 1.4030 - 1.4060 [10]

Flash Point 53 °C (127.4 °F) [7][11]

InChI
InChI=1S/C6H12O3/c1-3-9-

6(7)4-5-8-2/h3-5H2,1-2H3
[1][11]

InChIKey
IJUHLFUALMUWOM-

UHFFFAOYSA-N
[1][11]

SMILES CCOC(=O)CCOC [11]

Safety and Handling Information
Ethyl 3-methoxypropionate is classified as a flammable liquid.[2][11] It should be handled

with care, as it may cause irritation upon contact with skin or eyes.[1]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard Class Flam. Liq. 3
Flammable liquid and

vapour
[2][11]

Hazard Statement H226
Flammable liquid and

vapour
[2][4]

Precautionary

Statement
P210

Keep away from heat,

sparks, open flames,

hot surfaces. — No

smoking.

[2]

Precautionary

Statement
P233

Keep container tightly

closed.
[2]

Precautionary

Statement
P280

Wear protective

gloves, eye protection.
[2]

Precautionary

Statement
P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water or shower.

[2]

Precautionary

Statement
P370+P378

In case of fire: Use dry

chemical or dry sand

to extinguish.

[2]

Precautionary

Statement
P403+P235

Store in a well-

ventilated place. Keep

cool.

[2]

Table 3: Toxicological Data
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Endpoint Value Species Notes Source(s)

Acute Oral

Toxicity

Data not

available for

Ethyl 3-

methoxypropiona

te.

- -

LD50: >4,300

mg/kg
Rat (female)

Data for the

related

compound Ethyl

3-

ethoxypropionate

.

LD50: >5,000

mg/kg
Rat (male)

Data for the

related

compound Ethyl

3-

ethoxypropionate

.

Acute Dermal

Toxicity

Data not

available for

Ethyl 3-

methoxypropiona

te.

- -

LD50: 4,080

mg/kg
Rabbit (male)

Data for the

related

compound Ethyl

3-

ethoxypropionate

.

LD50: 4,679

mg/kg

Rabbit (female) Data for the

related

compound Ethyl

3-
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ethoxypropionate

.

Acute Inhalation

Toxicity

Data not

available for

Ethyl 3-

methoxypropiona

te.

- -

LC50: >998 ppm

(6 h)
Rat (male)

Data for the

related

compound Ethyl

3-

ethoxypropionate

. No deaths

occurred at this

concentration.

Skin Irritation
May cause skin

irritation.
Rabbit

Brief contact may

cause slight

irritation.

Prolonged

contact may

cause more

severe effects.

Eye Irritation

May cause slight

temporary eye

irritation.

Rabbit
Corneal injury is

unlikely.

Disclaimer: Quantitative toxicity data for Ethyl 3-methoxypropionate (CAS 10606-42-5) was

not readily available in the searched literature. The data presented is for the structurally similar

compound Ethyl 3-ethoxypropionate (CAS 763-69-9) and should be used for estimation

purposes with caution.

Experimental Protocols
The following are detailed methodologies for key experiments related to the characterization

and synthesis of Ethyl 3-methoxypropionate. These protocols are based on internationally
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recognized guidelines and standard organic chemistry techniques.

Determination of Physical Properties
The determination of the physical and chemical properties of liquid substances like Ethyl 3-
methoxypropionate should follow standardized methods, such as those outlined in the OECD

Guidelines for the Testing of Chemicals, Section 1.[1][2][3][11]

Density of Liquids (Based on OECD Guideline 109):

Principle: The density of a liquid is determined by measuring the mass of a known volume

of the substance.

Apparatus: A calibrated pycnometer or an oscillating densitometer can be used.

Procedure (Pycnometer Method): a. Clean and dry the pycnometer and determine its

empty mass. b. Calibrate the pycnometer by filling it with a reference liquid of known

density (e.g., deionized water) at a constant temperature (e.g., 20 °C) and determine the

volume of the pycnometer. c. Fill the calibrated pycnometer with Ethyl 3-
methoxypropionate, ensuring no air bubbles are present. d. Bring the pycnometer and its

contents to the constant test temperature. e. Determine the mass of the pycnometer

containing the test substance. f. Calculate the density by dividing the mass of the test

substance by the volume of the pycnometer.

Refractive Index:

Principle: The refractive index of a liquid is the ratio of the speed of light in a vacuum to the

speed of light in the liquid. It is a characteristic property that can be used to identify and

assess the purity of a substance.

Apparatus: An Abbe refractometer is commonly used for this measurement.

Procedure: a. Calibrate the Abbe refractometer using a standard liquid with a known

refractive index (e.g., distilled water). b. Place a few drops of Ethyl 3-methoxypropionate
on the prism of the refractometer. c. Close the prism and allow the sample to reach a

constant temperature, typically 20 °C, by circulating water from a thermostatically

controlled water bath. d. Adjust the instrument to bring the dividing line between the light
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and dark fields into the center of the crosshairs. e. Read the refractive index directly from

the instrument's scale.

Synthesis of Ethyl 3-methoxypropionate (Fischer
Esterification)
This protocol describes a general method for the synthesis of Ethyl 3-methoxypropionate via

the Fischer esterification of 3-methoxypropanoic acid with ethanol, catalyzed by a strong acid.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 3-methoxypropanoic acid and an excess of absolute ethanol (e.g., a 3

to 5-fold molar excess).

Catalyst Addition: While stirring, cautiously add a catalytic amount of a strong acid, such as

concentrated sulfuric acid or p-toluenesulfonic acid.

Reflux: Heat the reaction mixture to reflux and maintain the reflux for several hours. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: a. After the reaction is complete, allow the mixture to cool to room temperature. b.

Transfer the reaction mixture to a separatory funnel. c. Wash the mixture with water to

remove the excess ethanol and the acid catalyst. d. Neutralize any remaining acid by

washing with a saturated solution of sodium bicarbonate. Be cautious of gas evolution

(CO2). e. Wash the organic layer with brine (saturated NaCl solution) to remove residual

water.

Purification: a. Dry the organic layer over an anhydrous drying agent such as anhydrous

sodium sulfate or magnesium sulfate. b. Filter to remove the drying agent. c. Remove the

excess ethanol and any other volatile impurities by rotary evaporation. d. Purify the crude

product by distillation to obtain pure Ethyl 3-methoxypropionate.

Mandatory Visualizations
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Preparation

Handling and Use

Storage Waste Disposal

Assess Hazards
(Review SDS)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Fume Hood)

Keep Away from Ignition Sources
(Heat, Sparks, Flames)

Transfer Carefully
(Avoid Spills and Splashes)

Store in a Cool, Dry Place Collect Waste in a
Labeled, Sealed Container

After Use

Keep Container Tightly Closed

Store Away from
Incompatible Materials

Dispose of According to
Local Regulations

Click to download full resolution via product page

Caption: Safe handling workflow for Ethyl 3-methoxypropionate.
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3-Methoxypropanoic Acid
+

Ethanol

H₂SO₄ (catalyst)
Heat (Reflux) Ethyl 3-methoxypropionate Water

+

Click to download full resolution via product page

Caption: Fischer esterification synthesis of Ethyl 3-methoxypropionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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